![molecular formula C13H21BrN2O2S B2932623 6-bromo-N,N-bis(2-methylpropyl)pyridine-3-sulfonamide CAS No. 1808904-03-1](/img/structure/B2932623.png)
6-bromo-N,N-bis(2-methylpropyl)pyridine-3-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-bromo-N,N-bis(2-methylpropyl)pyridine-3-sulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various domains. This compound is a sulfonamide derivative and is commonly used as a reagent in organic synthesis. It has been found to exhibit various biochemical and physiological effects and has been studied extensively to understand its mechanism of action.
Mechanism of Action
The mechanism of action of 6-bromo-N,N-bis(2-methylpropyl)pyridine-3-sulfonamide is not well understood. However, it is believed to act as a nucleophile and form a covalent bond with the electrophilic substrate. This compound has been found to be an effective catalyst for various reactions due to its ability to stabilize the transition state and lower the activation energy.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and has been studied as a potential anticancer agent. This compound has also been found to exhibit antibacterial and antifungal activities.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 6-bromo-N,N-bis(2-methylpropyl)pyridine-3-sulfonamide as a reagent in organic synthesis is its high selectivity and efficiency. It has been found to be an effective catalyst for various reactions and can be used in small quantities. However, one of the limitations of using this compound is its high cost and limited availability.
Future Directions
There are several future directions for the research on 6-bromo-N,N-bis(2-methylpropyl)pyridine-3-sulfonamide. One of the areas of interest is the development of new synthetic methods for this compound. Another area of research is the study of its potential applications as an anticancer agent and the development of new derivatives with improved efficacy. Additionally, the use of this compound as a ligand in transition metal-catalyzed reactions and the development of new catalysts based on this compound is an area of interest for future research.
Synthesis Methods
The synthesis of 6-bromo-N,N-bis(2-methylpropyl)pyridine-3-sulfonamide involves the reaction of 6-bromo-3-pyridinesulfonic acid with isobutylamine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction is carried out in a suitable solvent such as dichloromethane or tetrahydrofuran (THF) under reflux conditions. The product is then purified by recrystallization or column chromatography to obtain the pure compound.
Scientific Research Applications
6-bromo-N,N-bis(2-methylpropyl)pyridine-3-sulfonamide has been widely used as a reagent in organic synthesis. It has been found to be an effective catalyst for various reactions such as Suzuki-Miyaura cross-coupling, Sonogashira coupling, and Stille coupling. This compound has also been used as a ligand in transition metal-catalyzed reactions such as palladium-catalyzed cross-coupling reactions.
properties
IUPAC Name |
6-bromo-N,N-bis(2-methylpropyl)pyridine-3-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21BrN2O2S/c1-10(2)8-16(9-11(3)4)19(17,18)12-5-6-13(14)15-7-12/h5-7,10-11H,8-9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATZFXTKKJWXBPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN(CC(C)C)S(=O)(=O)C1=CN=C(C=C1)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21BrN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.